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Compound of Interest

Compound Name: Basic copper sulfate

Cat. No.: B073698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of basic copper sulfate, a compound

with significant applications in various scientific and industrial fields. This document details its

chemical identity, properties, synthesis, and analytical methods, with a focus on information

relevant to research and development.

Chemical Identity and Identifiers
Basic copper sulfate is not a single, defined compound but rather a complex of copper sulfate

and copper hydroxide. The most common form is tribasic copper sulfate. For clarity and

precision in research and development, it is crucial to distinguish it from the more common

copper(II) sulfate (CuSO₄) and its pentahydrate form (CuSO₄·5H₂O).

A summary of the key identifiers for basic copper sulfate is provided in the table below.
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Identifier Value

CAS Number 1344-73-6[1]

Chemical Name Copper(II) sulfate, basic

Synonyms
Tribasic copper sulfate, Copper hydroxide

sulfate, Copper oxysulfate[2]

Common Formulas CuSO₄·3Cu(OH)₂Cu₄(OH)₆SO₄

EC Number 215-708-7

RTECS Number GL8800000

Physicochemical Properties
The physical and chemical properties of basic copper sulfate differ significantly from

anhydrous or hydrated copper(II) sulfate, particularly in terms of solubility, which is a key factor

in its applications.

Property Value

Appearance Green to blue powder

Molecular Weight 452.28 g/mol (for CuSO₄·3Cu(OH)₂)

Melting Point Decomposes before melting

Solubility in Water Practically insoluble

Solubility in other solvents Soluble in dilute acids and ammonia solutions

Synthesis and Experimental Protocols
The synthesis of basic copper sulfate can be achieved through various methods. Below is a

detailed laboratory-scale protocol for the preparation of tribasic copper sulfate.

Laboratory Synthesis of Tribasic Copper Sulfate
This protocol is adapted from established precipitation methods.
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Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium hydroxide (NaOH)

Distilled or deionized water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Prepare a copper sulfate solution: Dissolve a calculated amount of copper(II) sulfate

pentahydrate in distilled water to create a solution of known concentration (e.g., 0.5 M).

Prepare a sodium hydroxide solution: Prepare a stoichiometric equivalent of sodium

hydroxide solution (e.g., 1.0 M).

Precipitation: Slowly add the sodium hydroxide solution to the copper sulfate solution while

stirring vigorously. A pale blue precipitate of basic copper sulfate will form. The reaction is:

4CuSO₄ + 6NaOH → CuSO₄·3Cu(OH)₂ + 3Na₂SO₄

Digestion: Gently heat the mixture to approximately 60-80 °C and maintain this temperature

for about 30 minutes with continuous stirring. This "digestion" step promotes the formation of

a more crystalline and easily filterable precipitate.

Filtration and Washing: Allow the precipitate to settle, then decant the supernatant. Wash the

precipitate several times with distilled water to remove soluble impurities, particularly sodium

sulfate. Filtration can be performed using a Büchner funnel under vacuum.

Drying: Dry the filtered solid in a drying oven at a temperature below 100 °C to avoid

decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b073698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Synthesis of Tribasic Copper Sulfate:

Prepare 0.5 M CuSO4 Solution

Slowly add NaOH to CuSO4 with stirring

Prepare 1.0 M NaOH Solution

Precipitate Formation
(Basic Copper Sulfate)

Heat to 60-80°C for 30 min (Digestion)

Filter and Wash Precipitate

Dry in oven < 100°C

Final Product:
Tribasic Copper Sulfate

Click to download full resolution via product page

Synthesis of Tribasic Copper Sulfate Workflow

Analytical Methods
Accurate characterization of basic copper sulfate is essential for its application in research

and development. The following are key analytical techniques.
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Quantitative Analysis by Titration
The copper content in basic copper sulfate can be determined by iodometric titration.

Principle: Copper(II) ions are reacted with an excess of potassium iodide (KI) in an acidic

medium. This reaction liberates iodine (I₂), which is then titrated with a standardized sodium

thiosulfate (Na₂S₂O₃) solution using starch as an indicator.

Reactions: 2Cu²⁺ + 4I⁻ → 2CuI (s) + I₂ I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Procedure:

Sample Preparation: Accurately weigh a sample of basic copper sulfate and dissolve it in a

dilute acid (e.g., sulfuric acid).

Reaction: Add an excess of potassium iodide solution to the sample solution.

Titration: Titrate the liberated iodine with a standard solution of sodium thiosulfate until the

solution turns a pale yellow.

Indicator: Add starch indicator, which will turn the solution blue-black.

Endpoint: Continue the titration with sodium thiosulfate until the blue color disappears.

Calculation: Calculate the amount of copper in the sample based on the volume and

concentration of the sodium thiosulfate solution used.

Structural Analysis by X-ray Diffraction (XRD)
XRD is a powerful technique for identifying the crystalline phases present in a sample of basic
copper sulfate and distinguishing it from other copper compounds. The powdered sample is

irradiated with X-rays, and the resulting diffraction pattern is unique to its crystal structure. The

characteristic peaks in the XRD pattern can be compared to standard diffraction data for

identification. For copper sulfate compounds, distinct peaks allow for the differentiation

between anhydrous, pentahydrate, and various basic forms.[3][4][5]

Biological Activity and Signaling Pathways
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In biological systems, particularly in the context of its use as a fungicide, the activity of basic
copper sulfate is attributed to the release of copper ions (Cu²⁺). While essential in trace

amounts, excess copper can be toxic to cells, primarily through the induction of oxidative

stress.

Copper-Induced Oxidative Stress Signaling Pathway in
Plants
Excess copper ions can catalyze the formation of reactive oxygen species (ROS), such as

hydrogen peroxide (H₂O₂), leading to cellular damage.[6][7] Plants have evolved defense

mechanisms to counteract this stress. One such mechanism involves the activation of mitogen-

activated protein kinase (MAPK) signaling cascades.

In maize, for example, excess Cu²⁺ has been shown to increase the levels of H₂O₂, which then

activates a specific MAPK, ZmMPK3.[6][8] This activation leads to the upregulation of

antioxidant enzymes like superoxide dismutase (SOD), catalase (CAT), and ascorbate

peroxidase (APX), which help to neutralize the harmful ROS and mitigate cellular damage.[6][8]

Signaling Pathway of Copper-Induced Oxidative Stress Response in Plants:
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Copper-Induced Oxidative Stress Signaling

Applications in Research and Drug Development
The unique properties of basic copper sulfate lend it to several applications in scientific

research and potentially in drug development:

Fungicide and Antimicrobial Research: Its primary use as a fungicide makes it a reference

compound in the development and testing of new antifungal agents.[2]
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Controlled Release Studies: Due to its low solubility, basic copper sulfate can be

investigated as a source for the controlled release of copper ions in various applications,

including antimicrobial coatings and agricultural formulations.

Toxicology and Environmental Science: It serves as a model compound for studying the

environmental impact and toxicology of copper-based pesticides.

Material Science: Basic copper sulfate can be a precursor in the synthesis of other copper-

containing nanomaterials with potential applications in catalysis and electronics.

Safety and Handling
Basic copper sulfate should be handled with appropriate safety precautions. It is harmful if

swallowed and can cause eye irritation. Personal protective equipment, including gloves and

safety glasses, should be worn when handling the powder. For detailed safety information,

refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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